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Compound of Interest

Compound Name: Veratril

Cat. No.: B1605928

Veratril: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Veratril, systematically known as 1,2-bis(3,4-dimethoxyphenyl)ethane-1,2-dione, is an organic
compound with significant applications in synthetic chemistry and potential relevance in
medicinal chemistry. Its structure, featuring two veratryl groups bridged by a diketone moiety,
provides a versatile scaffold for the synthesis of more complex molecules. This document
provides an in-depth overview of the chemical structure, properties, synthesis, and key
applications of Veratril, with a focus on detailed experimental protocols and data presentation
for the scientific community.

Chemical Structure and Identification

Veratril is an a-diketone characterized by two 3,4-dimethoxyphenyl substituents attached to an
ethanedione backbone.

IUPAC Name: 1,2-bis(3,4-dimethoxyphenyl)ethane-1,2-dione[1]

Synonyms: 3,3',4,4'-Tetramethoxybenzil, Veratril[2]

Molecular Formula: C1sH1sOe[1]

CAS Number: 554-34-7[1]
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The presence of the electron-donating methoxy groups on the phenyl rings influences the
reactivity of both the aromatic system and the diketone functionality.

Physicochemical Properties

A summary of the key physicochemical properties of Veratril is presented in the table below.
This data is essential for its handling, application in reactions, and analytical characterization.

Property Value Reference
Molecular Weight 330.33 g/mol [1]
Appearance Yellow to orange solid

Melting Point 131-135°C

Boiling Point 505.6 °C at 760 mmHg [1]

Density 1.195 g/cm3 [1]

Soluble in organic solvents
Solubility such as ethanol and acetone;

limited solubility in water.

Flash Point 223.6 °C [1]

Synthesis of Veratril

Veratril can be synthesized through the oxidation of veratroin, which is in turn prepared from
veratraldehyde. A typical experimental protocol is detailed below.

Synthesis of Veratroin from Veratraldehyde

Experimental Protocol:
 In a round-bottom flask, dissolve 10.0 g of veratraldehyde in 50 mL of ethanol.

e Add a solution of 5.0 g of potassium cyanide (KCN) in 10 mL of water to the flask. Caution:
Potassium cyanide is highly toxic. Handle with extreme care in a well-ventilated fume hood.

e Reflux the mixture for 4 hours. The solution will turn a reddish-brown color.
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 After cooling to room temperature, pour the reaction mixture into 200 mL of cold water.

o Avyellow precipitate of veratroin will form. Collect the solid by vacuum filtration and wash with
cold water until the filtrate is neutral.

e Recrystallize the crude veratroin from ethanol to obtain a purified product.

Oxidation of Veratroin to Veratril

Experimental Protocol:
e Suspend 5.0 g of purified veratroin in 50 mL of glacial acetic acid in a round-bottom flask.
o Heat the mixture to 80 °C with stirring.

e Slowly add a solution of 3.0 g of chromium trioxide (CrOs) in 10 mL of water and 10 mL of
glacial acetic acid dropwise to the reaction mixture. Caution: Chromium trioxide is a strong
oxidizing agent and is corrosive. Handle with appropriate personal protective equipment.

 After the addition is complete, maintain the temperature at 80 °C for 1 hour.
e Cool the reaction mixture to room temperature and pour it into 200 mL of ice-cold water.

o Avyellow precipitate of Veratril will form. Collect the solid by vacuum filtration and wash
thoroughly with water.

o Recrystallize the crude Veratril from ethanol to yield pure, yellow crystals.
Spectroscopic Data
The structure of Veratril can be confirmed using various spectroscopic techniques.

« Infrared (IR) Spectroscopy: The IR spectrum of Veratril shows characteristic absorption
bands for the carbonyl (C=0) stretching of the a-diketone at approximately 1680-1660 cm~—1
and C-O stretching of the methoxy groups.

» Nuclear Magnetic Resonance (NMR) Spectroscopy:
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o 'H NMR: The proton NMR spectrum will show signals for the aromatic protons and the
methoxy group protons. The aromatic protons will appear as a complex multiplet in the
range of & 7.0-7.8 ppm. The methoxy protons will appear as a sharp singlet at around &
3.9 ppm.

o 13C NMR: The carbon NMR spectrum will show characteristic peaks for the carbonyl
carbons in the diketone at around & 190 ppm, as well as signals for the aromatic and
methoxy carbons.

Applications in Organic Synthesis

Veratril serves as a versatile building block in organic synthesis, particularly in the preparation
of heterocyclic compounds and other complex molecular architectures.

Synthesis of Heterocyclic Compounds

Veratril can undergo condensation reactions with various binucleophiles to form a range of
heterocyclic systems. For example, its reaction with o-phenylenediamine can yield quinoxaline
derivatives.

Experimental Workflow for Quinoxaline Synthesis:

()

Condensation
Reaction

Ethanol Solvent
@ Condition
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Caption: Workflow for the synthesis of a quinoxaline derivative from Veratril.

Biological Relevance

While Veratril itself is not a known drug, its structural motifs are present in various biologically
active molecules. The dimethoxyphenyl group is a common feature in many natural products
and synthetic compounds with pharmacological properties. Research into the biological
activities of Veratril and its derivatives is an active area of investigation.

Safety and Handling

Veratril should be handled in a well-ventilated area, and appropriate personal protective
equipment, including gloves and safety glasses, should be worn. For detailed safety
information, refer to the Material Safety Data Sheet (MSDS).

This technical guide provides a foundational understanding of the chemical nature and utility of
Veratril for researchers and professionals in the chemical and pharmaceutical sciences. The
detailed protocols and data aim to facilitate its synthesis and application in further research and
development endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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